Cas no 316139-87-4 (2-(2-Bromophenyl)methylpyrrolidine)
2-(2-Bromophenyl)methylpyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-Bromobenzyl)pyrrolidine
- 2-[(2-bromophenyl)methyl]pyrrolidine
- 2-(2-Bromophenyl)methylpyrrolidine
-
- Inchi: 1S/C11H14BrN/c12-11-6-2-1-4-9(11)8-10-5-3-7-13-10/h1-2,4,6,10,13H,3,5,7-8H2
- InChI Key: AZQJWMRIFFFWIU-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1CC1CCCN1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 160
- XLogP3: 3
- Topological Polar Surface Area: 12
2-(2-Bromophenyl)methylpyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B804620-10mg |
2-[(2-Bromophenyl)methyl]pyrrolidine |
316139-87-4 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B804620-50mg |
2-[(2-Bromophenyl)methyl]pyrrolidine |
316139-87-4 | 50mg |
$ 185.00 | 2022-06-06 | ||
| TRC | B804620-100mg |
2-[(2-Bromophenyl)methyl]pyrrolidine |
316139-87-4 | 100mg |
$ 295.00 | 2022-06-06 | ||
| Enamine | EN300-255343-0.05g |
2-[(2-bromophenyl)methyl]pyrrolidine |
316139-87-4 | 95% | 0.05g |
$174.0 | 2024-06-19 | |
| Enamine | EN300-255343-0.1g |
2-[(2-bromophenyl)methyl]pyrrolidine |
316139-87-4 | 95% | 0.1g |
$257.0 | 2024-06-19 | |
| Enamine | EN300-255343-0.25g |
2-[(2-bromophenyl)methyl]pyrrolidine |
316139-87-4 | 95% | 0.25g |
$367.0 | 2024-06-19 | |
| Enamine | EN300-255343-0.5g |
2-[(2-bromophenyl)methyl]pyrrolidine |
316139-87-4 | 95% | 0.5g |
$579.0 | 2024-06-19 | |
| Enamine | EN300-255343-1.0g |
2-[(2-bromophenyl)methyl]pyrrolidine |
316139-87-4 | 95% | 1.0g |
$743.0 | 2024-06-19 | |
| Enamine | EN300-255343-2.5g |
2-[(2-bromophenyl)methyl]pyrrolidine |
316139-87-4 | 95% | 2.5g |
$1454.0 | 2024-06-19 | |
| Enamine | EN300-255343-5.0g |
2-[(2-bromophenyl)methyl]pyrrolidine |
316139-87-4 | 95% | 5.0g |
$2152.0 | 2024-06-19 |
2-(2-Bromophenyl)methylpyrrolidine Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 2-(2-Bromophenyl)methylpyrrolidine
Introduction to 2-(2-Bromophenyl)methylpyrrolidine (CAS No. 316139-87-4)
2-(2-Bromophenyl)methylpyrrolidine, with the CAS number 316139-87-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring and a brominated benzene moiety. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.
The synthesis of 2-(2-Bromophenyl)methylpyrrolidine involves several well-documented methods, including the reaction of 2-bromobenzyl bromide with pyrrolidine in the presence of a base. The resulting product is a versatile intermediate that can be further modified to introduce additional functional groups, thereby expanding its chemical and biological properties. Recent advancements in synthetic methodologies have also focused on improving the yield and purity of this compound, making it more accessible for large-scale applications.
In terms of its chemical properties, 2-(2-Bromophenyl)methylpyrrolidine exhibits notable solubility in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its stability under various conditions has been extensively studied, and it has been found to be stable at room temperature and under standard laboratory conditions. However, exposure to strong acids or bases can lead to degradation, which is an important consideration for its storage and handling.
The biological activity of 2-(2-Bromophenyl)methylpyrrolidine has been a subject of extensive research. Studies have shown that this compound possesses potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory diseases. In vitro assays have demonstrated its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preliminary in vivo studies in animal models have confirmed its efficacy in reducing inflammation and pain without significant adverse effects.
One of the most exciting areas of research involving 2-(2-Bromophenyl)methylpyrrolidine is its potential as a neuroprotective agent. Recent studies have indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects by modulating neurotransmitter levels and reducing oxidative stress. This property makes it a valuable candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.
The pharmacokinetic profile of 2-(2-Bromophenyl)methylpyrrolidine has also been extensively studied. It has been found to have good oral bioavailability, rapid absorption, and a relatively long half-life, which are desirable characteristics for a therapeutic agent. Metabolism studies have shown that it is primarily metabolized by the liver through cytochrome P450 enzymes, with the main metabolites being excreted via urine and feces.
In addition to its therapeutic potential, 2-(2-Bromophenyl)methylpyrrolidine has found applications in other areas of research. For instance, it has been used as a ligand in metal-catalyzed reactions due to its ability to form stable complexes with transition metals. This property has led to its use in catalytic processes for the synthesis of complex organic molecules.
The environmental impact of 2-(2-Bromophenyl)methylpyrrolidine is another important consideration. Studies have shown that it is biodegradable under aerobic conditions and does not persist in the environment for extended periods. However, proper disposal methods should be followed to minimize any potential ecological impact.
In conclusion, 2-(2-Bromophenyl)methylpyrrolidine (CAS No. 316139-87-4) is a multifaceted compound with significant potential in various fields of research and application. Its unique chemical structure, biological activity, and pharmacokinetic properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new applications and optimize its use in medicinal chemistry and pharmaceutical science.
316139-87-4 (2-(2-Bromophenyl)methylpyrrolidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)